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Compound of Interest

Compound Name: AMG-1694

Cat. No.: B12433589

Disclaimer: A specific Safety Data Sheet (SDS) for AMG-1694 is not publicly available. This
guidance is based on general best practices for handling potent, novel research compounds of
unknown toxicity and should be supplemented by a thorough, institution-specific risk

assessment.

This document provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling AMG-1694. The procedural, step-by-
step guidance is designed to answer specific operational questions and establish a foundation
for safe laboratory practices.

Compound Data Summary

AMG-1694 is a potent disruptor of the glucokinase—glucokinase regulatory protein (GK-GKRP)
complex. The following table summarizes its key quantitative data.

Property Value

Molecular Formula C23H30F3N304S2

Molecular Weight 533.63 g/mol

Physical Form Powder

Storage (Powder) -20°C for 3 years, 4°C for 2 years
Storage (In Solvent) -80°C for 6 months, -20°C for 1 month
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Risk Assessment and Hazard Identification

Given the absence of a detailed toxicological profile, AMG-1694 must be treated as a

potentially hazardous substance. A thorough risk assessment should be conducted before any

handling.[1][2][3] This involves evaluating the potential routes of exposure (inhalation of

powder, skin contact, ingestion) and the types of toxicity that may be associated with a novel

small molecule enzyme inhibitor.[2][4] All work with AMG-1694 should be planned in advance,

and prior approval from the principal investigator or laboratory supervisor is recommended.[5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling AMG-1694 to minimize exposure.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

Prevents skin contact.
Neoprene may be suitable for

use with solvents.[6]

Eye Protection

Chemical-resistant safety

goggles with side shields

Protects eyes from splashes

and airborne particles.[6][7]

Body Protection

Lab coat that covers the arms

and fastens in the front

Protects against spills and
contamination of personal
clothing.[6]

Footwear

Closed-toe shoes

Prevents injury from spills or
dropped items.[7]

Respiratory

Use in a certified chemical
fume hood is the primary

control.

For situations where a fume
hood is not feasible, a risk
assessment should determine
if a respirator is needed. Dust

masks are not a substitute.[5]

Operational Plan for Handling

4.1. Preparation and Weighing:
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Designated Area: All work with AMG-1694, especially handling the powder, must be
conducted in a designated area, such as a certified chemical fume hood or a ventilated
balance enclosure.[5][6]

Powder Handling: To minimize inhalation risk, use the smallest amount of the compound
necessary for the experiment.[5] If possible, use pre-mixed solutions to avoid handling the
powder directly.[S] When weighing the powder, do so within the fume hood and on a
disposable liner to contain any spills.

Solubilization: When dissolving the compound, add the solvent slowly to the powder to avoid
aerosolization.

4.2. Experimental Use:

Containment: Use secondary containment, such as trays, for all experiments involving AMG-
1694 to contain potential spills.[5]

Labeling: Clearly label all containers with the compound name, concentration, date, and
hazard warnings.

Personal Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[7] Always wash
hands thoroughly after removing gloves and before leaving the work area.[5][7]

Disposal Plan

Waste Segregation: All waste contaminated with AMG-1694 (e.g., pipette tips, tubes, gloves,
disposable liners) must be segregated into a clearly labeled hazardous waste container.

Disposal Procedures: Do not dispose of AMG-1694 waste down the sink or in the regular
trash.[6] Follow all local and institutional regulations for the disposal of chemical waste.

Decontamination: Thoroughly decontaminate all work surfaces and equipment after handling
the compound.

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12433589?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://www.benchchem.com/product/b12433589?utm_src=pdf-body
https://www.benchchem.com/product/b12433589?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b12433589?utm_src=pdf-body
https://www.benchchem.com/product/b12433589?utm_src=pdf-body
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12433589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

 Inhalation: Move the affected person to fresh air.

e Spills: In case of a spill, evacuate the immediate area. For small spills within a fume hood,
use an appropriate absorbent material and decontaminate the area. For larger spills, follow
your institution's emergency spill response protocol.

In all cases of exposure or significant spills, seek immediate medical attention and report the
incident to your supervisor.

Experimental Workflow Diagram

The following diagram illustrates the recommended workflow for safely handling potent
research compounds like AMG-1694.
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Caption: Safe handling workflow for AMG-1694.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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